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Compound of Interest

1-Methoxy-4-
Compound Name:
(phenylethynyl)benzene

cat. No.: B1585205

An In-depth Technical Guide on the Core Chemical Properties of 1-Methoxy-4-
(phenylethynyl)benzene

Abstract

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and analytical characterization of 1-Methoxy-4-(phenylethynyl)benzene. This
compound, also known as 4-methoxydiphenylacetylene or 4-methoxytolan, is a diarylalkyne
derivative with applications in organic synthesis and materials science. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
experimental protocols, tabulated data for key physical and chemical properties, and visual
diagrams to illustrate synthetic pathways.

Chemical Identity and Physical Properties

1-Methoxy-4-(phenylethynyl)benzene is a solid organic compound.[1] Its core structure
consists of a phenyl group and a methoxybenzene group connected by an acetylene linker.

Table 1: Physical and Chemical Properties of 1-Methoxy-4-(phenylethynyl)benzene
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Property Value Source(s)
1-methoxy-4-(2-

IUPAC Name
phenylethynyl)benzene
4-Methoxydiphenylacetylene,

Synonyms 4-Methoxytolan, p-Anisyl [2]
phenylacetylene

CAS Number 7380-78-1 [2][31[4]

Molecular Formula Ci1sH120 [L12][3][4][5]

Molecular Weight 208.26 g/mol [21[31[41[5]

Appearance Light yellow solid [6]

Melting Point 95 °C [21[71[8]

N ) 339.0 °C at 760 mmHg

Boiling Point _ [2][71[8]
(Predicted)

Density 1.103 g/cm3 (Predicted) [21[71[8]

. Insoluble in water (1.9E-3 g/L

Solubility 9]
at 25 °C)

Flash Point 155.4 °C [21[7]

LogP 3.095 [21[7]

Refractive Index 1.606 [7]

Synthesis and Experimental Protocols

The primary synthetic route for 1-Methoxy-4-(phenylethynyl)benzene is the Sonogashira

cross-coupling reaction. This reaction involves the coupling of a terminal alkyne with an aryl or

vinyl halide, catalyzed by a palladium complex and a copper co-catalyst.

General Sonogashira Cross-Coupling Protocol

This protocol is a generalized procedure based on common methodologies for the synthesis of

diarylalkynes.
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Materials:

e Aryl halide (e.g., 4-iodoanisole or 4-bromoanisole)

o Terminal alkyne (e.g., phenylacetylene)

o Palladium catalyst (e.g., PdCI2(PPhs)z, Pd(OACc)2)

o Copper (I) salt (e.g., Cul)

e Base (e.g., triethylamine, diisopropylamine)

e Solvent (e.g., tetrahydrofuran, dimethylformamide)

 Inert gas (e.g., nitrogen, argon)

Procedure:

o Areaction flask is charged with the aryl halide, the palladium catalyst, and the copper () salt.
e The flask is evacuated and backfilled with an inert gas.

e The solvent and the base are added via syringe.

e The terminal alkyne is then added dropwise to the stirred reaction mixture.

e The reaction is heated to the appropriate temperature (typically ranging from room
temperature to 120 °C) and monitored by thin-layer chromatography (TLC) until the starting
material is consumed.

e Upon completion, the reaction mixture is cooled to room temperature and the solvent is
removed under reduced pressure.

e The residue is then purified by column chromatography on silica gel to yield the desired 1-
Methoxy-4-(phenylethynyl)benzene product.
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Caption: Workflow for the Sonogashira Cross-Coupling Synthesis.

Analytical Characterization

The structure and purity of 1-Methoxy-4-(phenylethynyl)benzene are typically confirmed
using spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (400 MHz, CDCls): & 7.52-7.51 (m, 2H), 7.48 (d, J = 9.0 Hz, 2H), 7.34-7.32 (m,
3H), 6.88 (d, J = 8.8 Hz, 2H), 3.83 (s, 3H).[10][11]
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« 3C NMR (100 MHz, CDCls):  159.6, 133.0, 131.4, 128.3, 127.9, 123.6, 115.4, 114.0, 89.4,
88.1, 55.3.[10][11]

Infrared (IR) Spectroscopy

Key vibrational frequencies include those for C-H stretching of the aromatic rings, C=C
stretching of the alkyne, and C-O stretching of the methoxy group.[6]

High-Resolution Mass Spectrometry (HRMS)

The exact mass of the molecular ion [M]* can be determined to confirm the elemental
composition.

e Calculated for C1sH120 [M]*: 208.0888

e Found: 208.0880[6]
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Caption: Interrelation of Chemical and Physical Properties.

Safety and Handling

Standard laboratory safety precautions should be followed when handling 1-Methoxy-4-
(phenylethynyl)benzene and its reagents.

o Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.[12][13]
[14]

e Handling: Handle in a well-ventilated area, such as a fume hood, to avoid inhalation of dust
or vapors.[12][14] Avoid contact with skin and eyes.[12][14]
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» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[13][14]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

1-Methoxy-4-(phenylethynyl)benzene is a well-characterized diarylalkyne with defined
physical properties and established synthetic routes. The Sonogashira cross-coupling reaction
provides an efficient method for its preparation. Its chemical and physical properties make it a
useful building block in organic synthesis and for the development of novel materials. The data
and protocols presented in this guide serve as a valuable resource for researchers and
professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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